Cas no 485841-50-7 ((2S)-1,2-dimethylpiperazine dihydrochloride)

• Product Name: (2S)-1,2-dimethylpiperazine dihydrochloride
• CAS No: 485841-50-7
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD20278320
• CID: 1005858
• PubChem ID: 66935895
• Update Time: 2025-06-14

(2S)-1,2-dimethylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1,2-Dimethylpiperazine dihydrochloride
• (2S)-1,2-dimethylpiperazine,dihydrochloride
• (S)-1,2-Dimethyl-piperazine dihydrochloride
• (2S)-1,2-dimethylpiperazine dihydrochloride
• (2S)-1,2-Dimethylpiperazine 2HCl
• FDTROTPXJOUASG-ILKKLZGPSA-N
• (2S)-1,2-Dimethylpiperazine diHCl
• 6630AB
• AX8228684
• (S);-1,2-Dimethylpiperazine dihydrochloride
• Piperazine, 1,2-dimethyl-, dihydrochloride, (2S)-
• DTXSID60736070
• EN300-7421102
• DB-336297
• AC-30521
• AS-34229
• A1-10521
• (S)-1,2-Dimethylpiperazinedihydrochloride
• 485841-50-7
• CS-0053455
• SCHEMBL1188609
• (2S)-1,2-dimethylpiperazine;dihydrochloride
• MFCD20278320
• (2S)-1,2-Dimethylpiperazine--hydrogen chloride (1/2)
• AMY34386
• (S)-1,2-Dimethylpiperazine 2HCl
• AKOS016007934

• MDL： MFCD20278320
• Inchi： 1S/C6H14N2.2ClH/c1-6-5-7-3-4-8(6)2;;/h6-7H,3-5H2,1-2H3;2*1H/t6-;;/m0../s1
• InChI Key： FDTROTPXJOUASG-ILKKLZGPSA-N
• SMILES： Cl.Cl.N1(C)CCNC[C@@H]1C

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (2S)-1,2-dimethylpiperazine dihydrochloride

Comprehensive Overview of (2S)-1,2-dimethylpiperazine dihydrochloride (CAS No. 485841-50-7): Properties, Applications, and Industry Insights

The compound (2S)-1,2-dimethylpiperazine dihydrochloride (CAS No. 485841-50-7) is a chiral derivative of piperazine, widely recognized for its role in pharmaceutical synthesis and chemical research. With the growing demand for enantiomerically pure compounds in drug development, this dihydrochloride salt has garnered significant attention due to its unique stereochemical properties and versatility. Its molecular formula, C₆H₁₄N₂·2HCl, highlights its structural simplicity while enabling complex applications in asymmetric synthesis and medicinal chemistry.

In recent years, the pharmaceutical industry has prioritized chiral intermediates like (2S)-1,2-dimethylpiperazine dihydrochloride to enhance drug efficacy and reduce side effects. This aligns with the trend toward personalized medicine, where enantioselectivity plays a critical role. Researchers frequently search for "CAS 485841-50-7 suppliers" or "(2S)-1,2-dimethylpiperazine dihydrochloride synthesis," reflecting the compound's commercial and academic relevance. Its high purity grade (>98%) makes it suitable for preclinical studies and API (Active Pharmaceutical Ingredient) development.

The compound's physicochemical properties include a white crystalline appearance, water solubility, and stability under controlled conditions. These traits facilitate its use in ligand design and catalysis, particularly in reactions requiring stereochemical control. Notably, its dihydrochloride form improves handling and storage compared to freebase analogs, addressing common challenges in lab-scale and industrial workflows. Discussions on platforms like ResearchGate often highlight its utility in optimizing reaction yields or as a building block for heterocyclic compounds.

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In conclusion, (2S)-1,2-dimethylpiperazine dihydrochloride (CAS No. 485841-50-7) exemplifies the intersection of chiral chemistry and industrial demand. Its applications span drug discovery, material science, and specialty chemicals, driven by the need for high-performance intermediates. As innovation continues, this compound will likely remain a focal point for both academic and commercial sectors, supported by robust analytical validation and scalable production techniques.